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Compound of Interest

Compound Name: (S,R,S)-AHPC-amido-C7-acid

Cat. No.: B12406886 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(S,R,S)-AHPC-amido-C7-acid is a key building block in the development of Proteolysis

Targeting Chimeras (PROTACs). It incorporates a high-affinity ligand for the von Hippel-Lindau

(VHL) E3 ubiquitin ligase and a C7 carboxylic acid linker, enabling the conjugation of a target

protein ligand to create a heterobifunctional degrader molecule.[1][2][3]

These application notes provide essential information on the solubility, storage, and general

protocols for the use of (S,R,S)-AHPC-amido-C7-acid in the synthesis and evaluation of

PROTACs.

Physicochemical and Solubility Data
(S,R,S)-AHPC-amido-C7-acid is a white to off-white solid powder.[4] Proper storage and

handling are crucial to maintain its stability and activity.
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Parameter Value Source

Molecular Formula C₃₁H₄₄N₄O₆S [2]

Molecular Weight 600.77 g/mol [2]

CAS Number 2172819-76-8 [2]

Solubility in DMSO ≥ 100 mg/mL (166.45 mM) [1][2][4]

Storage (Solid) -20°C for up to 3 years [4]

Storage (In Solvent)

-80°C for up to 6 months;

-20°C for up to 1 month. Avoid

repeated freeze-thaw cycles.

[1][2]

Note: The "≥" symbol indicates that the saturation of the compound in DMSO is not fully known

but is at least 100 mg/mL.[1][2] It is recommended to use freshly opened, anhydrous DMSO for

preparing stock solutions, as hygroscopic DMSO can negatively impact solubility.[1]

Signaling Pathway: PROTAC Mechanism of Action
PROTACs synthesized using (S,R,S)-AHPC-amido-C7-acid function by hijacking the body's

natural ubiquitin-proteasome system (UPS) to induce the degradation of a specific target

protein.[5] The (S,R,S)-AHPC moiety binds to the VHL E3 ligase, while the custom-conjugated

ligand binds to the protein of interest (POI). This forms a ternary complex, bringing the E3

ligase in close proximity to the POI.[5] The E3 ligase then facilitates the transfer of ubiquitin

molecules to the POI. The polyubiquitinated POI is subsequently recognized and degraded by

the 26S proteasome.[6] The PROTAC molecule is then released and can act catalytically to

degrade multiple POI molecules.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

